Cas no 1477910-03-4 (ethyl 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropanoate)

• Product Name: ethyl 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropanoate
• CAS No: 1477910-03-4
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6411475
• PubChem ID: 65196850
• Update Time: 2025-05-25

ethyl 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropanoate
• EN300-1126827
• AKOS014530969
• 1477910-03-4

• Inchi： 1S/C10H14N2O3/c1-4-15-10(14)5-9(13)8-6-12(3)11-7(8)2/h6H,4-5H2,1-3H3
• InChI Key： YUFFIWWLWFATSY-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1=CN(C)N=C1C)=O)=O

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.2Ų

Additional information on ethyl 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropanoate

Recent Advances in the Study of Ethyl 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropanoate (CAS: 1477910-03-4)

The compound ethyl 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropanoate (CAS: 1477910-03-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This β-keto ester derivative, characterized by its pyrazole moiety, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting inflammatory and oncological pathways.

One of the most notable findings in recent literature is the compound's utility in the development of novel kinase inhibitors. Researchers have demonstrated that ethyl 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropanoate serves as a versatile scaffold for the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. Its structural flexibility allows for modifications that enhance binding affinity and selectivity, making it a valuable tool in drug discovery pipelines.

In addition to its applications in oncology, recent studies have highlighted the compound's potential in anti-inflammatory drug development. The pyrazole ring, a common pharmacophore in nonsteroidal anti-inflammatory drugs (NSAIDs), contributes to the compound's ability to modulate inflammatory pathways. Preliminary in vitro and in vivo studies have shown that derivatives of ethyl 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropanoate exhibit significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a lead compound for new anti-inflammatory therapies.

Another area of interest is the compound's role in agrochemical research. Recent reports indicate that ethyl 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropanoate derivatives exhibit herbicidal and fungicidal activities. These findings open new avenues for the development of environmentally friendly agrochemicals, addressing the growing need for sustainable agricultural practices.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are focused on structural modifications to improve bioavailability and reduce potential toxicity. Advanced computational modeling and high-throughput screening techniques are being employed to identify the most promising derivatives for further development.

In conclusion, ethyl 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropanoate (CAS: 1477910-03-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, underscoring its broad utility. Future research will likely focus on refining its derivatives and exploring new therapeutic and industrial applications, solidifying its role as a key player in the field.